1-(4-Ethylbenzoyl)piperidin-3-ol

• IUPAC Name: (4-ethylphenyl)-(3-hydroxypiperidin-1-yl)methanone
• InChI: InChI=1S/C14H19NO2/c1-2-11-5-7-12(8-6-11)14(17)15-9-3-4-13(16)10-15/h5-8,13,16H,2-4,9-10H2,1H3
• InChI Key: QQIGWRFZHRXNSA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCCC(C2)O
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• CAS No.: 1088176-13-9

Description

1-(4-Ethylbenzoyl)piperidin-3-ol is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Scientific Research Applications

Analytical Methods in Antioxidant Activity

• The exploration of antioxidants in various fields highlights critical analytical methods for determining antioxidant activity, including tests like ORAC, HORAC, TRAP, and TOSC, based on hydrogen atom transfer, and CUPRAC and FRAP, based on electron transfer. These methods, crucial for assessing the antioxidant capacity of complex samples, rely on spectrophotometry to monitor characteristic colors or solution discoloration. Such analytical approaches are fundamental in the study of chemical compounds with potential antioxidant properties, including piperidine derivatives (Munteanu & Apetrei, 2021).

Nucleophilic Aromatic Substitution

• Research on the reaction of piperidine with nitro-group-containing benzene derivatives elucidates nucleophilic aromatic substitution mechanisms, providing insights into the chemical behavior and synthetic applications of piperidine-based compounds. Such studies offer a foundation for understanding how "1-(4-Ethylbenzoyl)piperidin-3-ol" might undergo similar chemical transformations, enhancing its application in synthetic organic chemistry (Pietra & Vitali, 1972).

Therapeutic Worth of Heterocyclic Compounds

• The investigation into 1,3,4-oxadiazole and its derivatives emphasizes the therapeutic potential of heterocyclic compounds, which share structural similarities with piperidine derivatives. Such compounds exhibit a wide range of bioactivities, suggesting that "this compound" could be explored for similar medicinal applications. The study highlights the importance of structural features in binding with biological targets and eliciting pharmacological responses (Verma et al., 2019).

Environmental Fate and Behavior of Chemicals

• The review on parabens' environmental fate and behavior provides insight into how chemical compounds, including piperidine derivatives, persist and transform in aquatic environments. Understanding the environmental impact and biodegradation pathways of "this compound" can be crucial for assessing its ecological safety and designing greener chemical processes (Haman et al., 2015).

Mechanism of Action

Target of Action

Piperidine derivatives are known to have a wide range of targets due to their versatile structure. They are present in more than twenty classes of pharmaceuticals . .

Biochemical Pathways

Piperidine derivatives can be involved in a variety of biochemical pathways due to their diverse biological activities. Some piperidine derivatives have been found to have anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant properties

Result of Action

The molecular and cellular effects of piperidine derivatives can be diverse due to their wide range of biological activities. Some piperidine derivatives have been found to have cytotoxic effects and induce apoptosis in certain cell models